![molecular formula C7H5ClIN3 B3239953 2-Chloro-5-iodo-1H-benzo[d]imidazol-6-amine CAS No. 142356-55-6](/img/structure/B3239953.png)
2-Chloro-5-iodo-1H-benzo[d]imidazol-6-amine
Cat. No. B3239953
M. Wt: 293.49 g/mol
InChI Key: SGLZOBHYWCZASX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05646125
Procedure details
A mixture of 0.339 g (1.048 mmol) of 26 and 0.090 g (wet) of Ra-Ni in 10 mL of EtOH was hydrogenated at room temperature, 50 psi of H2 for 7 h. The reaction mixture was filtered and the filtrate was evaporated. The residue was chromatographed on a silica column (2×6 cm, eluted successively with 1%, 2%, 3% MeOH/CHCl3). Evaporation of fractions 11-17 (20 mL per fraction) gave 0.190 g (62%) of 26a as a foam. An analytical sample (a yellowish crystalline compound) was obtained by recrystallization from MeOH. MP: >200° C. (dec). MS: (EI) m/e 292.9202 (100%, M+ =292.9217). 1H NMR (DMSO-d6): d 12.80 (br s, 1, 1-NH), 7.75 (s, 1, 4-H), 6.87 (s, 1, 7-H), 5.03 (s, 2, 6-NH2). Anal. Calcd. for C7H5ClIN3 : C, 28.65; H, 1.72; N, 14.32. Found: C, 28.84; H, 1.66; N, 14.17.
Identifiers
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REACTION_CXSMILES
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[CH:1]1[C:6]([I:7])=[C:5]([N+:8]([O-])=O)[CH:4]=[C:3]2[N:11]=[C:12]([Cl:14])[NH:13][C:2]=12>CCO.[Ni]>[CH:1]1[C:6]([I:7])=[C:5]([NH2:8])[CH:4]=[C:3]2[N:11]=[C:12]([Cl:14])[NH:13][C:2]=12
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was hydrogenated at room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was chromatographed on a silica column (2×6 cm
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WASH
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Type
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WASH
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Details
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eluted successively with 1%, 2%, 3% MeOH/CHCl3)
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of fractions 11-17 (20 mL per fraction)
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Outcomes
Product
Details
Reaction Time |
7 h |
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Name
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Type
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product
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Smiles
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C1=C2C(=CC(=C1I)N)N=C(N2)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.19 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
